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Compound of Interest

Compound Name: 4-Formyl-2,6-dimethylbenzoic acid

Cat. No.: B3123227 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Formyl-2,6-dimethylbenzoic acid, a substituted aromatic carboxylic acid, holds potential as

a versatile building block in medicinal chemistry and materials science. Its structure, featuring a

reactive aldehyde group and a carboxylic acid moiety on a sterically hindered dimethylated

benzene ring, offers unique opportunities for the synthesis of complex molecular architectures.

This technical guide provides a comprehensive review of the available scientific literature on 4-
Formyl-2,6-dimethylbenzoic acid, focusing on its synthesis, chemical properties, and

potential applications. Due to the limited publicly available data on this specific isomer, this

guide also explores general synthetic strategies applicable to its preparation.

Chemical Properties and Data
At present, detailed experimental data for 4-Formyl-2,6-dimethylbenzoic acid is not widely

reported in peer-reviewed literature. However, based on its structure and data from chemical

suppliers, the following information can be summarized.
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Property Value Source

CAS Number 306296-76-4 [1]

Molecular Formula C₁₀H₁₀O₃ [1][2]

Molecular Weight 178.18 g/mol [1]

Predicted Mass Spec Data
[M+H]⁺: 179.07027, [M+Na]⁺:

201.05221
[2]

Synthesis and Experimental Protocols
Detailed, peer-reviewed experimental protocols for the synthesis of 4-Formyl-2,6-
dimethylbenzoic acid are scarce in the public domain. However, general methods for the

formylation of aromatic rings and the synthesis of other formylbenzoic acid isomers can provide

a logical framework for its preparation.

A plausible synthetic route would involve the formylation of 2,6-dimethylbenzoic acid or a

suitable derivative. The direct introduction of a formyl group onto the 4-position of the 2,6-

dimethylbenzoic acid ring presents a key challenge due to the steric hindrance from the two

methyl groups.

One potential, though not specifically exemplified for this molecule, general procedure for the

synthesis of formylbenzoic acids involves the hydrolysis of a dichloromethylbenzoyl chloride

precursor. A Japanese patent describes a method for producing formylbenzoic acids by

hydrolyzing dichloromethylbenzoyl chloride in the presence of a catalyst, such as zinc oxide, in

a solvent like sulfolane.[3] While specific examples are provided for the para- and meta-

isomers, a similar approach could theoretically be adapted for the 2,6-dimethyl substituted

analogue.[3]

Hypothetical Experimental Workflow for Synthesis:

The following diagram illustrates a generalized workflow that could be adapted for the

synthesis of 4-Formyl-2,6-dimethylbenzoic acid, based on common organic chemistry

transformations.
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General Synthetic Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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